Cas no 93866-15-0 ((1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid)

(1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid structure
93866-15-0 structure
Product Name:(1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid
CAS No:93866-15-0
MF:C15H12N2O2S
MW:284.332982063293
CID:892607
PubChem ID:817611
Update Time:2025-04-19

(1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((1-Phenyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid
    • (1-Phenyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
    • SR-01000461867-1
    • HMS2711C07
    • Oprea1_205734
    • ChemDiv1_007233
    • MLS000715085
    • [(1-phenyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
    • [(1-phenyl-1H-benzimidazol-2-yl)thio]acetic acid
    • CHEMBL1533647
    • Oprea1_810838
    • CS-0316830
    • HMS607I17
    • 2-(1-phenylbenzimidazol-2-yl)sulfanylacetic acid
    • AKOS000291416
    • AG-670/15094003
    • 2-((1-Phenyl-1H-benzo[d]imidazol-2-yl)thio)aceticacid
    • SMR000275064
    • BRD-K15814575-001-07-2
    • 93866-15-0
    • SR-01000461867
    • MFCD02734326
    • (1-Phenyl-1H-benzoimidazol-2-ylsulfanyl)acetic acid
    • G70099
    • [(1-phenyl-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
    • STK325456
    • (1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid
    • MDL： MFCD02734326
    • Inchi： 1S/C15H12N2O2S/c18-14(19)10-20-15-16-12-8-4-5-9-13(12)17(15)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,19)
    • InChI Key： QJUFLXCQZGILJZ-UHFFFAOYSA-N
    • SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 284.06200
  • Monoisotopic Mass: 284.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 525.8°C at 760 mmHg
  • Flash Point: 271.8°C
  • Refractive Index: 1.68
  • PSA: 80.42000
  • LogP: 3.20220

(1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

(1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Phenyl-1H-benzimidazol-2-yl)thioacetic Acid Pricemore >>

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